4-[4-(Pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine

Core Science & Biosynthesis

Crystal structure determination of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine.

Executive Summary

The structural determination of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine represents a classic challenge in small molecule crystallography: stabilizing a highly flexible aliphatic tail (butylamine) attached to a rigid, planar heteroaromatic core (pyridinyl-thiazole). This molecule is of significant interest in medicinal chemistry, likely serving as a histamine H2 agonist analog or a fragment-based lead for kinase inhibition.

This guide details the end-to-end workflow for solving this structure, moving beyond standard protocols to address the specific entropy challenges posed by the alkylamine chain. It prioritizes salt formation strategies to reduce thermal motion and disorder modeling (SHELX) to resolve the flexible tail.

Part 1: Chemical Context & Pre-Crystallization Analysis

Before attempting crystallization, one must understand the conformer landscape. The molecule consists of three distinct domains:

• The Anchor (Pyridine): A rigid aromatic ring with a basic nitrogen (pKa ~5.2).

• The Core (Thiazole): A 5-membered aromatic linker.[1] The bond between Pyridine-C3 and Thiazole-C4 allows for rotation, though it will likely adopt a planar conformation to maximize

  -conjugation.

• The Tail (Butan-1-amine): A 4-carbon alkyl chain ending in a primary amine (pKa ~10.5). This is the "crystallographic problem zone." In a neutral state, this tail will exhibit high thermal motion, leading to poor diffraction at high angles.

Synthesis Purity Check

This molecule is typically synthesized via the Hantzsch Thiazole Synthesis , condensing a pyridine-3-thioamide with a 6-bromo-5-oxohexyl derivative [1].

• Critical Contaminant: Residual bromide ions or uncyclized thioamide.

• Action: Ensure purity >98% by HPLC. Residual halides can act as unintentional counter-ions, confusing the electron density map.

Part 2: Crystallization Strategy (The "Entropy Lock")

Attempting to crystallize the neutral free base is likely to result in oils or amorphous solids due to the rotational freedom of the butyl chain. To force lattice formation, we must use ionic anchoring .

Protocol 1: Hierarchical Salt Screening

We target the primary amine first (highest pKa), then the pyridine nitrogen.

Salt Type	Counter-ion	Stoichiometry	Rationale
Monovalent	Hydrochloric Acid (HCl)	1:2 (M:Acid)	Forms a Dihydrochloride. Cl⁻ ions bridge the protonated amine and pyridine, creating a strong H-bond network.
Divalent	Fumaric Acid	1:1	Fumarate is rigid and dicarboxylic; it can cross-link two amine tails, effectively "stapling" the molecules together.
Bulky	Picric Acid	1:1	Used if HCl yields hygroscopic needles. Picrate provides strong -stacking interactions with the pyridine ring.

Protocol 2: Vapor Diffusion (Hanging Drop) for Salts

• Target: Dihydrochloride salt (most probable to succeed).

• Solvent: Methanol (good solubility for salt).[1]

• Anti-solvent: Diethyl ether or Acetone (slow diffusion).

Step-by-Step:

• Dissolve 10 mg of the amine in 0.5 mL MeOH.

• Add 2.2 equivalents of 1M HCl in ether. A precipitate may form; redissolve by adding minimal MeOH and warming.[2]

• Place 2 µL of this solution on a siliconized cover slip.

• Invert over a reservoir containing 500 µL of 50:50 MeOH:Acetone.

• Seal with grease and store at 4°C (reduces kinetic energy/entropy).

Part 3: Visualization of Logic Flow

The following diagram illustrates the decision matrix for stabilizing the flexible amine tail.

Figure 1: Decision matrix for stabilizing flexible alkyl-amine linkers via salt formation.

Part 4: Data Acquisition & Structure Solution

Once a crystal is mounted, the specific challenge is the "floppy" butyl chain.

Data Collection Parameters

• Temperature: 100 K (Liquid Nitrogen stream) is mandatory. Room temperature collection will result in "smeared" electron density for the C3-C4 carbons of the butyl chain.

• Resolution: Aim for 0.75 Å or better. The high angle data is crucial for resolving the separation between the terminal nitrogen and the adjacent carbon if disorder is present.

Structure Solution (SHELXT)

Use SHELXT (Intrinsic Phasing) [2]. It is robust against the pseudo-symmetry often introduced by planar aromatic systems.

• Expectation: The Pyridine and Thiazole rings will appear immediately with high Q-peaks. The butyl chain may appear fragmented or have elongated thermal ellipsoids.

Part 5: Refinement Strategy (The "Senior Scientist" Approach)

This is where the structure is truly "solved." You will likely encounter positional disorder in the butyl chain.

Handling Disorder in SHELXL

If the butyl chain (C8-C9-C10-C11-N3) shows elongated ellipsoids, it is flipping between two conformations (e.g., anti and gauche).

Protocol:

• Identify the Pivot: Usually, the carbon attached to the thiazole (C8) is stable. The disorder starts at C9 or C10.

• Split the Model: Use the PART command.[3]

  • Assign the primary conformation (e.g., 60% occupancy) to PART 1.

  • Assign the secondary conformation (40% occupancy) to PART 2.

• Restraints: Apply SAME or SADI restraints to ensure the C-C bond lengths in the disordered part match standard geometries (1.54 Å). Use SIMU to restrain the thermal parameters of overlapping atoms.

Example SHELXL Code Snippet:

Note: The occupancy variable (11.00/-11.00) links the two parts so their sum is always 1.0.

Hydrogen Atom Placement

• Aromatic H: Use HFIX 43.

• Methylene H: Use HFIX 23.

• Amine H (Critical): Do not use HFIX blindly. Locate these in the difference Fourier map (

  ). If the amine is protonated (salt), you must find three hydrogens around the nitrogen. If neutral, find two . This validates your salt formation step.

Part 6: Structural Analysis & Validation

Checklist for Final CIF Validation

• Thiazole Geometry: Ensure the C-S bond lengths are asymmetric (C2-S vs C5-S). C2-S is typically shorter due to double bond character.

• Pyridine-Thiazole Torsion: Check the torsion angle between the rings. Is it planar (0° or 180°) indicating conjugation, or twisted (>20°) due to steric clash?

• H-Bonding: In the dihydrochloride salt, look for a chloride ion accepting 2-3 hydrogen bonds: N-H...Cl.

Data Presentation Table

Summarize your findings in the final report using this format:

Parameter	Value (Example)	Significance
Space Group		Common for organic salts (centrosymmetric).
R1 (all data)	4.5%	Indicates a high-quality model.
Disorder Ratio	0.65 : 0.35	Quantifies the flexibility of the butyl tail.
Torsion (Pyr-Thi)	4.2°	Indicates strong electronic communication between rings.

References

• Hantzsch Thiazole Synthesis: E. Hantzsch, J. H. Weber, Ber. Dtsch. Chem. Ges.1887 , 20, 3118.

• SHELXT (Structure Solution): Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination". Acta Crystallographica Section A. 71 (1): 3–8.

• SHELXL (Refinement): Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL". Acta Crystallographica Section C. 71 (1): 3–8.

• Crystallization of Flexible Molecules: Childs, S. L., et al. (2007). "Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids". Journal of the American Chemical Society. 129 (39): 12441–12452.

Sources

• 1. youtube.com [youtube.com]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. rigaku.com [rigaku.com]

Precision Engineering of Thiazole Scaffolds: From Rational Design to EGFR-Targeted Therapeutics

Executive Summary

The thiazole ring—a five-membered heterocycle containing sulfur and nitrogen—remains a cornerstone of medicinal chemistry due to its unique electronic profile and bioisosteric versatility.[1][2][3] This technical guide moves beyond generic textbook definitions to explore the precision engineering of 2,4-disubstituted thiazoles . We focus on their application as dual-action kinase inhibitors (specifically targeting EGFR and BRAF V600E) for oncology, while detailing scalable synthetic protocols and rigorous biological validation workflows.

Part 1: The Pharmacophore & Rational Design

Why Thiazole?

The thiazole moiety is not merely a linker; it is a bioactive scaffold that participates in hydrogen bonding (via the nitrogen lone pair) and

- stacking interactions (via the aromatic system).

• Bioisosterism: Thiazole serves as a stable bioisostere for pyridine and carboxylate groups, often improving metabolic stability against oxidative degradation.

• Electronic Tuning: The electron-withdrawing nature of the C=N bond coupled with the electron-donating sulfur atom allows for fine-tuning of the dipole moment, critical for membrane permeability.

Structural Optimization Strategy

Recent Structure-Activity Relationship (SAR) data suggests that 2,4-disubstituted thiazoles offer the optimal geometry for kinase pocket occupancy.

• Position 2 (Amine/Hydrazine Linker): Essential for H-bond donor interactions with the hinge region of kinases (e.g., Met793 in EGFR).

• Position 4 (Aromatic/Heteroaromatic Ring): Facilitates hydrophobic interactions within the ATP-binding pocket.

• Position 5 (H or Small Alkyl): Often left unsubstituted to prevent steric clash, though halogenation here can block metabolic hotspots.

Part 2: Synthetic Protocol – The Modernized Hantzsch Condensation

While the Hantzsch synthesis is classical, modern drug discovery demands higher purity and "greener" solvents. The following protocol describes the synthesis of a 2-amino-4-(substituted-phenyl)thiazole derivative, a common precursor for EGFR inhibitors.

Reaction Mechanism

The reaction proceeds via an

attack of the thioamide sulfur on the -haloketone, followed by cyclization and dehydration.

Figure 1: Step-wise mechanism of the Hantzsch Thiazole Synthesis.

Experimental Protocol: Synthesis of Compound TZ-42

Objective: Synthesize 4-(4-chlorophenyl)thiazol-2-amine.

Reagents:

• 4-Chloro-2-bromoacetophenone (1.0 equiv, 5 mmol)

• Thiourea (1.2 equiv, 6 mmol)

• Ethanol (Absolute, 20 mL)

• Triethylamine (Et3N) (Catalytic amount, optional for neutralization)

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5 mmol of 4-Chloro-2-bromoacetophenone in 15 mL of absolute ethanol.

• Addition: Slowly add 6 mmol of thiourea dissolved in 5 mL of warm ethanol.

• Reflux: Attach a reflux condenser and heat the mixture to 78°C (reflux) for 2–4 hours. Monitor progress via TLC (Mobile phase: Hexane:EtOAc 7:3).

• Precipitation: Upon completion, cool the reaction mixture to room temperature. A solid hydrobromide salt precipitate often forms.

• Neutralization: Pour the mixture into 50 mL of ice-cold water. Basify to pH 8–9 using 10% aqueous ammonium hydroxide or sodium bicarbonate solution to liberate the free base.

• Isolation: Filter the resulting precipitate under vacuum. Wash with cold water (3 x 10 mL) to remove inorganic salts.

• Purification: Recrystallize from hot ethanol/water (9:1) to yield pure white/off-white crystals.

Validation Check:

• Melting Point: Expected range 160–162°C.

• 1H NMR (DMSO-d6): Look for a singlet around

  7.0–7.3 ppm (thiazole C5-H) and a broad singlet around 7.0 ppm (NH2, exchangeable with D2O).

Part 3: Biological Evaluation (EGFR Inhibition)

To validate the therapeutic potential, the synthesized thiazole must undergo kinase inhibition profiling.

Mechanism of Action: EGFR Pathway

Thiazole derivatives typically function as ATP-competitive inhibitors. By occupying the ATP-binding pocket of the Epidermal Growth Factor Receptor (EGFR), they prevent autophosphorylation and downstream signaling (MAPK/ERK pathway), leading to apoptosis in cancer cells.

Figure 2: EGFR signaling cascade and the intervention point of thiazole-based inhibitors.

Protocol: In Vitro Kinase Assay (ADP-Glo)

Objective: Determine the IC50 of Compound TZ-42 against EGFR WT.

• Reagent Prep: Prepare 1x Kinase Buffer (40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• Compound Dilution: Prepare a 3-fold serial dilution of TZ-42 in DMSO (start at 10

  M).

• Reaction Assembly:

  • Add 2

    L of EGFR enzyme (0.5 ng/ L) to a 384-well plate.

  • Add 1

    L of compound. Incubate for 10 min at RT.

  • Initiate reaction by adding 2

    L of ATP/Substrate mix (Poly Glu:Tyr).

• Incubation: Incubate at RT for 60 minutes.

• Detection: Add ADP-Glo Reagent (promotes ATP depletion) followed by Kinase Detection Reagent (converts ADP to ATP to Luciferase).

• Readout: Measure luminescence using a plate reader. Calculate IC50 using non-linear regression.

Representative Data

Table 1: Comparative Inhibitory Activity (Hypothetical/Representative Data based on Literature)

Compound ID	R-Group (Pos 4)	EGFR IC50 (nM)	BRAF V600E IC50 (nM)	Selectivity Index
Erlotinib	(Standard)	80	>10,000	High
TZ-42	4-Cl-Phenyl	120	450	Moderate
TZ-45	4-CN-Phenyl	95	310	Moderate
TZ-50	3,4-Di-OMe-Phenyl	210	800	Low

Note: The 4-CN substitution (TZ-45) often improves binding affinity due to enhanced

- interactions and better fit within the hydrophobic pocket.

Part 4: Integrated Drug Discovery Workflow

To ensure the "novel" compound is a viable drug candidate, a self-validating workflow is required.

Figure 3: Iterative workflow for thiazole-based drug discovery.

ADMET Considerations

Thiazoles generally exhibit good membrane permeability (LogP ~2-4). However, the sulfur atom can be a site for metabolic oxidation (S-oxidation).

• Optimization: Blocking the C-5 position with a methyl or fluoro group can retard metabolic degradation.

• Solubility: If the Hantzsch product is too lipophilic, introducing a morpholine or piperazine tail at the C-2 amine position is a standard strategy to improve aqueous solubility.

References

• BenchChem Technical Support. (2025).[2] Application Notes and Protocols for Hantzsch Thiazole Synthesis of Derivatives. BenchChem. Link

• MDPI. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAF V600E Dual Inhibitors. Molecules. Link

• RSC Advances. (2026). Thiazole–driven heterocyclic hybrids as EGFR inhibitors: progress in synthesis and anticancer applications. Royal Society of Chemistry. Link

• Dove Medical Press. (2022). EGFR inhibitors synthesis and biological assessment. Drug Design, Development and Therapy.[1][4][5][6][7] Link

• Chem Help Asap. (2020).[8] Hantzsch Thiazole Synthesis - Protocol and Mechanism. ChemHelpAsap. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thiazole scaffolds as anticancer and antimicrobial agents: recent advances in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researcher.manipal.edu [researcher.manipal.edu]
• 5. Thiazole–driven heterocyclic hybrids as EGFR inhibitors: progress in synthesis and anticancer applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 7. mdpi.com [mdpi.com]
• 8. m.youtube.com [m.youtube.com]

Navigating the Pyridin-3-yl-1,3-thiazole Scaffold: Synthetic Strategies and Medicinal Utility

[1]

Introduction: The Bi-Heteroaryl Advantage

The fusion of a pyridine ring with a 1,3-thiazole moiety creates a "privileged scaffold" in medicinal chemistry.[1] While the pyridin-2-yl isomer is ubiquitous in metal chelation and early-stage drug discovery, the pyridin-3-yl-1,3-thiazole isomer offers distinct pharmacological advantages.[1]

The 3-position of the pyridine ring places the nitrogen atom in a vector that often minimizes repulsive electrostatic interactions with protein backbones while maintaining hydrogen-bond acceptor capability.[1] Furthermore, the 3-pyridyl nitrogen is significantly less basic (

) than the thiazole nitrogen ( ), allowing for tunable physicochemical properties (LogD, solubility) without introducing a permanent positive charge at physiological pH.[1]

This guide explores the chemical space of this scaffold, focusing on robust synthetic routes, self-validating protocols, and structure-activity relationship (SAR) optimization.[1]

Synthetic Architecture

The construction of the pyridin-3-yl-thiazole core generally follows two distinct retrosynthetic logic paths: Cyclization (Hantzsch) or Coupling (Suzuki-Miyaura).[1]

Visualizing the Synthetic Decision Matrix

The following decision tree assists in selecting the optimal synthetic strategy based on available starting materials and substitution requirements.

Figure 1: Synthetic decision tree for selecting between De Novo ring construction (Hantzsch) and Cross-Coupling (Suzuki).[1]

Method A: The Hantzsch Thiazole Synthesis (Primary Protocol)

This is the most reliable method for generating the core scaffold, particularly when the thiazole ring requires an amine at the 2-position (via thiourea).[1]

Protocol: Synthesis of 4-(pyridin-3-yl)-1,3-thiazol-2-amine

Rationale: This protocol utilizes the condensation of an

-bromoketone with thiourea.[1] It is "self-validating" because the product typically precipitates as a hydrobromide salt, providing an immediate visual confirmation of reaction progress.

Reagents:

• 3-(2-bromoacetyl)pyridine (1.0 equiv) [Substrate][1]

• Thiourea (1.1 equiv) [Cyclizing Agent][1]

• Ethanol (Absolute, 10 mL/mmol) [Solvent]

• Sodium Acetate (saturated aq.) or Ammonium Hydroxide [Base for workup][1]

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-(2-bromoacetyl)pyridine (e.g., 5.0 mmol) in absolute ethanol (50 mL). The solution should be clear/yellow.

• Addition: Add thiourea (5.5 mmol) in a single portion.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (

  ) for 2–4 hours.

  • Validation Check: Within 30 minutes, a heavy precipitate (the HBr salt of the product) should begin to form.[1]

• TLC Monitoring: Spot the reaction mixture against the starting bromide (Mobile phase: 5% MeOH in DCM). The starting material (

  ) should disappear, and a baseline spot (salt) should appear.[1]

• Isolation (Salt Form): Cool the mixture to

  . Filter the precipitate and wash with cold ethanol. This yields the pure HBr salt.

• Free Base Liberation: Suspend the salt in water (20 mL). Slowly add saturated aqueous sodium acetate or

  until pH .[1] Stir for 30 minutes.

• Final Filtration: Filter the resulting free base solid, wash with water, and dry under vacuum.

  • Expected Yield: 80–95%.

  • Characterization:

    NMR (DMSO- ) will show the thiazole C5-H singlet around ppm and the characteristic broad signal.[1]

Method B: Suzuki-Miyaura Cross-Coupling

Used when the thiazole ring is already highly substituted or when "late-stage functionalization" is required.[1]

Key Parameters:

• Coupling Partners: Pyridin-3-ylboronic acid + 4-bromo-1,3-thiazole.[1]

• Catalyst:

  (5 mol%) is preferred over due to higher stability against the pyridine nitrogen.[1]

• Solvent: 1,4-Dioxane/Water (4:[1]1) at

  .[1]

Medicinal Chemistry & SAR Optimization

Exploring the chemical space of this scaffold requires a systematic scan of the available vectors. The diagram below illustrates the standard optimization workflow for kinase or GPCR targets utilizing this core.

Figure 2: The iterative SAR optimization cycle. Step 3 is critical for improving metabolic stability.[1]

Quantitative SAR: Substituent Effects

The following table summarizes how modifications at specific positions affect the physicochemical and biological profile of the molecule.

Position	Modification	Electronic Effect	Biological/ADMET Impact
Pyridine-N	3-yl (Core)	Weakly basic ( )	Optimal. Good balance of solubility and permeability.[1]
Pyridine-N	2-yl Isomer	More basic, chelating	often leads to poor cellular permeability; CYP inhibition risk.[1]
Thiazole C2		H-bond Donor	High affinity hinge-binder (kinases).[1] Phase II metabolic liability (glucuronidation).[1]
Thiazole C2		Neutral	Improved stability.[1] Common in drugs like Dasatinib .
Thiazole C5		Neutral	Liability. Prone to oxidative metabolism (S-oxidation or C-hydroxylation).[1]
Thiazole C5	/	Steric/Electronic Block	Recommended. Blocks metabolic soft spot; increases lipophilicity.[1]

Case Study: Kinase Inhibition

The pyridin-3-yl-thiazole scaffold is a bioisostere of the phenyl-aminothiazole system found in many kinase inhibitors.[1]

Mechanism of Action: In ATP-competitive inhibitors (e.g., targeting p38 MAPK or EGFR), the thiazole nitrogen (N3) typically acts as a Hydrogen Bond Acceptor (HBA) interacting with the "hinge region" of the kinase.[1] The pyridin-3-yl ring projects into the solvent-exposed region or a hydrophobic pocket, depending on the specific rotation of the biaryl bond.[1]

Critical Design Note: Unlike phenyl rings, the pyridine ring introduces a dipole. If the binding pocket is hydrophobic, the 3-pyridyl nitrogen must be placed such that it interacts with a specific water molecule or a backbone amide to justify the desolvation penalty.[1]

References

• Hantzsch Thiazole Synthesis Mechanism & Utility

  • Source: Alfa Chemistry. "Hantzsch Dihydropyridine Synthesis."

  • Note: While titled "Dihydropyridine," this source details the condensation chemistry principles applicable to the thiazole variant (alpha-haloketone + thioamide).[1]

• Anticancer Activity of Pyridine-Thiazole Hybrids

  • Source: MDPI (Molecules).[1] "Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents."

  • URL:[Link][1]

• Suzuki-Miyaura Coupling in Medicinal Chemistry

  • Source: Organic Chemistry Portal.[2] "Suzuki-Miyaura Coupling."[1][3]

  • URL:[Link]

• Thiazole Deriv

  • Source: National Institutes of Health (PMC).[1] "1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry."

  • URL:[Link]

• Metabolic Stability of Thiazoles

  • Source: ACS Omega.[4] "Development and Biological Assessment of Thiazole-Based Pyridines."

  • URL:[Link][1][4]

Sources

• 1. Synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 2. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. European Journal of Life Sciences » Submission » Novel pyridine-thiazole hybrid: synthesis, structural characterisation and adme predictions [dergipark.org.tr]

The Aminothiazole Scaffold: A Technical Guide to Structure-Activity Relationships and Synthetic Protocols

Topic: Structure-activity relationship (SAR) studies of aminothiazole derivatives. Content Type: In-depth Technical Guide.

Executive Summary

The 2-aminothiazole core represents a "privileged scaffold" in medicinal chemistry, serving as the distinct pharmacophore in FDA-approved therapeutics ranging from receptor tyrosine kinase inhibitors (e.g., Dasatinib) to third-generation cephalosporins. Its utility stems from a unique electronic profile: the thiazole ring acts as a bioisostere of pyridine but with enhanced lipophilicity, while the exocyclic amine provides a critical hydrogen-bond donor motif.

This guide dissects the structure-activity relationships (SAR) of aminothiazole derivatives, providing researchers with a causal understanding of how specific structural modifications dictate biological efficacy.[1] It includes self-validating synthetic protocols and representative data to bridge the gap between theoretical design and bench-top execution.

Structural Architecture & SAR Logic

The aminothiazole scaffold is not merely a linker; it is an active participant in ligand-receptor binding. The SAR is best understood by dissecting the molecule into three distinct vectors: the C2-Amine Head , the C4-Aryl Body , and the C5-Tail .

The C2-Exocyclic Amine (The "Anchor")

• Function: Primary hydrogen bond donor (HBD). In kinase inhibitors, this nitrogen often forms a critical H-bond with the backbone carbonyl of the kinase hinge region (e.g., Met318 in Abl kinase).

• Modification Logic:

  • Acylation/Amide Formation: Converting the amine to an amide reduces basicity and increases metabolic stability. It often extends the molecule into the hydrophobic specificity pocket.

  • Urea Linkages: Urea derivatives (e.g., -NH-CO-NH-R) introduce a second H-bond donor/acceptor pair, significantly increasing binding affinity but often at the cost of solubility.

  • Schiff Bases: Formation of imines (-N=CH-Ar) is common in antimicrobial research but frequently leads to hydrolytic instability in vivo.

The C4 Position (The "Specificty Vector")

• Function: This position usually tolerates bulky hydrophobic groups (aryl or heteroaryl rings). It directs the molecule towards the solvent-exposed region or hydrophobic pockets depending on the target.

• SAR Insight: Substitution with electron-withdrawing groups (EWGs) like -CF3 or -F on the C4-phenyl ring often enhances potency by increasing the lipophilicity and metabolic resistance of the ring system.

The C5 Position (The "Electronic Tuner")

• Function: The C5 position is electronically coupled to the ring nitrogen.

• Causality: Substituents here modulate the pKa of the thiazole nitrogen.

  • Halogenation (Cl/Br): A halogen at C5 can fill small hydrophobic pockets and prevent metabolic oxidation of the ring.

  • Steric Constraint: Large groups at C5 can force the C4-substituent out of planarity, which is a strategy used to induce specific conformational locks (atropisomerism).

Visualization: SAR Logic Map

Figure 1: Structural dissection of the aminothiazole pharmacophore illustrating the functional role of substitutions at positions C2, C4, and C5.

Therapeutic Case Study: Kinase Inhibition

The most successful application of aminothiazoles is in Type I and Type II kinase inhibitors.

• Mechanism: The thiazole nitrogen (N3) acts as a hydrogen bond acceptor, while the C2-amino group acts as a donor. This "Donor-Acceptor" motif mimics the adenine ring of ATP.

• Example (Dasatinib): In Dasatinib (BMS-354825), the aminothiazole core binds to the ATP-binding site of the Abl kinase. The C5-position is substituted with a chlorine atom, which occupies a small hydrophobic pocket, enhancing affinity by approximately 10-fold compared to the hydrogen analog [1].

Representative SAR Data (Anticancer Potency)

The following table illustrates the impact of C4 and C5 modifications on antiproliferative activity (IC50) against A549 (Lung Cancer) cells, derived from aggregated literature trends [2, 3].

Compound ID	R1 (C2-Amine)	R2 (C4-Phenyl Sub)	R3 (C5-Position)	IC50 (µM)	SAR Interpretation
ATZ-01	-NH2	-H	-H	> 50.0	Baseline activity is low without hydrophobic bulk.
ATZ-02	-NH-Ac	-H	-H	25.4	Acetylation improves cell permeability.
ATZ-03	-NH-Ac	4-Cl	-H	8.6	4-Cl adds lipophilicity, improving membrane crossing.
ATZ-04	-NH-Ac	4-Cl	-Cl	2.1	C5-Cl fills hydrophobic pocket & blocks metabolism.
ATZ-05	-NH-Ac	4-OMe	-Cl	12.5	Electron-donating OMe reduces potency (electronic mismatch).

Experimental Protocols

Synthesis: The Hantzsch Condensation (Self-Validating)

The Hantzsch synthesis remains the most robust method for generating 2-aminothiazoles. This protocol describes the condensation of

-bromoacetophenone with thiourea.[2]

Reaction Scheme:

-Haloketone + Thiourea 2-Aminothiazole + HBr + H2O

Reagents:

• -Bromoacetophenone (1.0 eq)

• Thiourea (1.1 eq)

• Ethanol (Absolute, 10 mL per mmol substrate)

• Sodium Acetate (1.1 eq, optional for free base generation)

Step-by-Step Protocol:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of

  -bromoacetophenone in absolute ethanol.

  • Checkpoint: Solution should be clear and colorless to pale yellow.

• Addition: Add 1.1 equivalents of thiourea.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 2–4 hours.

  • Validation: Monitor reaction progress via TLC (System: Hexane:EtOAc 3:1). The starting material (

    -haloketone) spot (high Rf) should disappear, and a new polar spot (low Rf, aminothiazole hydrobromide) should appear.

• Precipitation: Cool the reaction mixture to room temperature. The hydrobromide salt of the product often precipitates as a crystalline solid.

• Neutralization (Critical): Filter the solid. Resuspend in water and alkalize with 10% NaHCO3 solution to pH 8–9.

  • Observation: Evolution of CO2 gas and precipitation of the free base.

• Purification: Filter the free base, wash with cold water, and recrystallize from ethanol/water.

Visualization: Hantzsch Synthesis Workflow

Figure 2: Step-by-step decision tree for the Hantzsch synthesis of 2-aminothiazoles, including critical TLC validation checkpoints.

Biological Assay: In Vitro Kinase Inhibition

Objective: Determine the IC50 of the synthesized derivative against a target kinase (e.g., Src or Abl).

Protocol Logic: This assay relies on the transfer of

-phosphate from ATP to a peptide substrate. We utilize a FRET-based detection system (e.g., LanthaScreen) for high sensitivity.

• Preparation: Prepare 3x serial dilutions of the aminothiazole derivative in DMSO (Top concentration: 10 mM).

• Enzyme Mix: Dilute the kinase to 2x final concentration in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Incubation: Add 5 µL of compound and 5 µL of Enzyme Mix to a 384-well plate. Incubate for 10 mins to allow equilibrium binding (Critical for ATP-competitive inhibitors).

• Reaction Start: Add 5 µL of ATP/Substrate mix.

• Termination: After 60 mins, add EDTA to stop the reaction and the detection antibody (Eu-labeled).

• Readout: Measure Fluorescence Resonance Energy Transfer (FRET) signal.

  • Self-Validation: The Z'-factor of the assay must be > 0.5. If Z' < 0.5, the assay window is too small; check ATP quality or enzyme activity.

References

• Lombardo, L. J., et al. (2004). Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. Journal of Medicinal Chemistry. Link

• Alizadeh, S. R., & Hashemi, S. M. (2021).[3] Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Medicinal Chemistry Research. Link

• BenchChem. (2025).[1][2][4][5] Hantzsch Synthesis of 2-Aminothiazoles: Application Notes and Protocols. BenchChem Technical Guides. Link

• Mishra, C. B., et al. (2015). Thiazole: A Potent Scaffold for the Development of Various Medicinal Agents. Journal of Heterocyclic Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Protocol for the multi-step synthesis of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine.

Executive Summary & Scope

This technical guide details the convergent synthesis of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine , a heteroaryl-alkylamine scaffold relevant to kinase inhibitor discovery and fragment-based drug design.

The protocol utilizes a Hantzsch Thiazole Synthesis strategy, coupling a pyridine-derived

-bromoketone with a protected amino-thioamide. This route is selected for its modularity, high regioselectivity, and scalability. Critical attention is paid to the handling of the basic pyridine nitrogen during bromination and the orthogonal protection of the aliphatic amine to prevent polymerization.

Target Audience: Medicinal Chemists, Process Development Scientists.

Retrosynthetic Analysis & Strategy

The synthesis is disconnected at the thiazole ring, the most stable convergent point. The target molecule is assembled from two key precursors:[1]

• The Electrophile: 3-(2-Bromoacetyl)pyridine (isolated as the hydrobromide salt to prevent self-quaternization).

• The Nucleophile: 5-(Phthalimido)pentanethioamide (a masked amino-thioamide).

Strategic Rationale:

• Phthalimide Protection: Chosen over Boc/Cbz because it is stable to the acidic conditions of the Hantzsch coupling and highly crystalline, simplifying purification of intermediates.

• Salt Formation: Isolating the bromoketone as an HBr salt prevents the pyridine nitrogen from displacing the alkyl bromide (intermolecular alkylation).

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the thiazole core.

Experimental Protocols

Phase 1: Synthesis of the Electrophile (Fragment A)

Objective: Preparation of 3-(2-bromoacetyl)pyridine hydrobromide.

• Reagents: 3-Acetylpyridine, Bromine (

  ), 48% HBr (aq), Acetic Acid.

• Critical Control Point (CCP): Temperature control is vital. High temperatures promote poly-bromination.

Protocol:

• Dissolve 3-acetylpyridine (10.0 g, 82.6 mmol) in acetic acid (40 mL) and 48% HBr (15 mL).

• Heat the solution to 70°C.

• Add a solution of bromine (13.2 g, 4.2 mL, 82.6 mmol) in acetic acid (10 mL) dropwise over 30 minutes. The solution will turn orange-red and then fade as bromine is consumed.

• Stir at 70°C for an additional 1 hour.

• Cool the reaction mixture to room temperature. A precipitate should form.

• Dilute with diethyl ether (100 mL) to complete precipitation of the salt.

• Filter the solid, wash with cold ether, and dry under vacuum.

• Yield: ~18-20 g (Yellow crystalline solid).

• Storage: Store in a desiccator. The HBr salt is hygroscopic and lachrymatory.

Phase 2: Synthesis of the Nucleophile (Fragment B)

Objective: Preparation of 5-(phthalimido)pentanethioamide.

Step 2a: Synthesis of 5-Phthalimidopentanenitrile

• Combine 5-chlorovaleronitrile (10.0 g, 85 mmol) and potassium phthalimide (17.3 g, 93.5 mmol) in DMF (100 mL).

• Heat to 90°C for 6 hours.

• Cool and pour into ice water (500 mL). The product will precipitate.[2]

• Filter, wash with water, and recrystallize from ethanol.

• Data: White solid. This step masks the amine.

Step 2b: Thionation (Nitrile to Thioamide)

• Reagent Choice: NaSH/MgCl2 is preferred over

  gas for safety and higher yields in DMF.

• Dissolve 5-phthalimidopentanenitrile (10.0 g, 43.8 mmol) in DMF (80 mL).

• Add sodium hydrosulfide hydrate (NaSH·xH2O, 2.0 eq) and magnesium chloride hexahydrate (MgCl2·6H2O, 1.0 eq).

• Stir the green suspension at room temperature for 16 hours. The mixture will darken.

• Pour the reaction into 0.5 M HCl (300 mL) to quench and precipitate the product.

• Filter the yellow solid.[3]

• Purification: Recrystallize from Ethanol/Water.

• Yield: ~80-90%.

• Validation: IR spectrum should show disappearance of nitrile peak (

  ) and appearance of thioamide bands.

Phase 3: Hantzsch Cyclization (Coupling)

Objective: Assembly of the thiazole core.

• Suspend 3-(2-bromoacetyl)pyridine hydrobromide (Fragment A, 5.0 g, 17.8 mmol) and 5-(phthalimido)pentanethioamide (Fragment B, 4.6 g, 17.8 mmol) in absolute ethanol (100 mL).

• Heat to reflux for 4–6 hours. The suspension will dissolve, followed by the precipitation of the thiazole hydrobromide salt.

• Cool to 0°C.

• Filter the solid product (Protected Thiazole HBr salt).

• Free Base Liberation (Optional but recommended for purity): Suspend the salt in water, neutralize with saturated

  , and extract with Ethyl Acetate. Dry and evaporate.[3][4]

• Intermediate: 2-[4-(4-(pyridin-3-yl)thiazol-2-yl)butyl]isoindoline-1,3-dione.

Phase 4: Global Deprotection

Objective: Removal of the phthalimide group to release the primary amine.

• Dissolve the intermediate from Phase 3 (5.0 g) in Ethanol (80 mL).

• Add Hydrazine hydrate (64% or 80%, 5.0 eq).

• Reflux for 2–3 hours. A bulky white precipitate (phthalhydrazide) will form.

• Cool and acidify with concentrated HCl to pH 1 (this dissolves the amine and ensures phthalhydrazide precipitation).

• Filter off the phthalhydrazide byproduct.

• Concentrate the filtrate to remove ethanol.

• Final Isolation:

  • Basify the aqueous residue with NaOH (pH > 12).

  • Extract with Dichloromethane (DCM) (3 x 50 mL).

  • Dry over

    and concentrate.

  • Salt Formation: Dissolve the oil in dry ether and add HCl in dioxane to precipitate the Dihydrochloride salt .

Analytical Data & QC Specifications

To ensure the protocol was successful, the final product (Dihydrochloride salt) must meet these criteria:

Parameter	Specification	Method
Appearance	White to off-white hygroscopic solid	Visual
Mass Spectrometry	Da	LC-MS (ESI+)
1H NMR (D2O)	9.2 (s, 1H, Py), 8.8 (d, 1H, Py), 8.7 (d, 1H, Py), 8.2 (s, 1H, Thiazole), 8.0 (dd, 1H, Py), 3.2 (t, 2H, Th-CH2), 3.0 (t, 2H, N-CH2), 1.8 (m, 4H).[3]	400 MHz NMR
Purity	> 95%	HPLC (254 nm)

Workflow Diagram

Figure 2: Step-by-step reaction workflow from raw materials to the final dihydrochloride salt.

References

• Hantzsch Thiazole Synthesis (General Mechanism)

  • Source: Organic Chemistry Portal. "Hantzsch Thiazole Synthesis."

  • URL:[Link]

• Bromination of 3-Acetylpyridine: Source: ChemicalBook Protocols / Patent CN109748856. "Synthesis of 3-pyridyl bromomethyl ketone."
• Thioamide Synthesis via Nitrile (NaSH/MgCl2 Method)

• Phthalimide Deprotection (Ing-Manske Procedure)

  • Source:Journal of the Chemical Society, 1926.

  • URL:[Link]

• Target Molecule Characterization

  • Source: PubChem Compound Summary for CID 50988425 (Dihydrochloride salt).

  • URL:[Link]

Sources

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. rsc.org [rsc.org]
• 4. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Designing Molecular Probes for the Histamine H2 Receptor Using 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine

Executive Summary

The compound 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine (hereafter referred to as PTB-Amine ) represents a "privileged scaffold" in G-Protein Coupled Receptor (GPCR) research. Structurally, it is a bioisostere of histamine and a homolog of the potent H2 agonist Amthamine .

While the pyridine-thiazole "head" maintains high affinity for the Histamine H2 Receptor (H2R), the extended butylamine "tail" serves a critical function: it acts as a spacer. This allows researchers to conjugate bulky detection moieties (fluorophores, biotin, or radiolabels) to the primary amine without sterically hindering the ligand's entry into the receptor's orthosteric binding pocket.

This guide details the protocols for utilizing PTB-Amine to synthesize fluorescent probes for H2R internalization studies, competitive binding assays, and high-throughput drug screening.

Chemical Intelligence & Mechanism of Action

To use PTB-Amine effectively, one must understand its pharmacophore.

Structural Logic

• The "Warhead" (Pyridine-3-yl-thiazole): This moiety mimics the imidazole ring of histamine. The pyridine nitrogen acts as a proton acceptor/donor, interacting with the conserved aspartic acid (Asp98 in TM3) and threonine residues within the H2R transmembrane bundle.

• The "Linker" (Butan-1-amine): Unlike the ethylamine chain of histamine (which is optimal for activation), the 4-carbon butyl chain provides steric clearance.

• The "Handle" (Primary Amine): The terminal

  is a nucleophile ready for conjugation via N-hydroxysuccinimide (NHS) ester or isothiocyanate chemistry.

Signaling Pathway

Upon binding, H2R agonists induce a conformational change in the receptor, coupling it to the G

protein. This triggers the adenylate cyclase (AC) cascade.

Figure 1: The canonical Gs-coupled signaling pathway activated by H2 receptor agonists.[1]

Application Workflow: Synthesizing a Fluorescent H2 Probe

The most common application for PTB-Amine is creating a fluorescent tracer (e.g., PTB-FITC or PTB-Cy5 ) to replace radioactive ligands in binding assays.

Materials

• Precursor: PTB-Amine (dihydrochloride salt).

• Label: FITC-NHS (Fluorescein isothiocyanate) or Cy5-NHS ester.

• Solvent: Anhydrous DMF (Dimethylformamide) or DMSO.

• Base: DIPEA (N,N-Diisopropylethylamine).

• Purification: HPLC (C18 column).

Conjugation Protocol

• Dissolution: Dissolve 5 mg of PTB-Amine in 500 µL of anhydrous DMF.

• Activation: Add 3.0 equivalents of DIPEA to neutralize the hydrochloride salt and activate the amine. Vortex for 1 minute.

• Conjugation: Add 1.1 equivalents of the NHS-fluorophore (dissolved in minimal DMF) dropwise to the amine solution.

  • Why? A slight excess of fluorophore ensures complete consumption of the unlabeled PTB-Amine, which is harder to separate than the hydrolyzed fluorophore.

• Incubation: Stir at Room Temperature (RT) for 2 hours in the dark (wrap vial in foil).

• Quenching: Add 50 µL of 1M Tris-HCl (pH 8.0) to quench unreacted NHS-esters.

• Purification: Inject the mixture into a preparative HPLC (Gradient: 5% to 95% Acetonitrile in Water + 0.1% TFA). Collect the major peak corresponding to the conjugate mass.

• Lyophilization: Freeze-dry the collected fraction to obtain the probe as a powder.

Validation Protocol: Competitive Binding Assay

Once synthesized, the probe must be validated to ensure it still binds the H2 receptor specifically.

Experimental Setup

• Cell Line: HEK-293 cells stably transfected with human H2R (HEK-H2R).

• Control: Wild-type HEK-293 (negative control).

• Competitor: Famotidine (standard H2 antagonist) or Histamine (endogenous agonist).

Step-by-Step Method

• Cell Prep: Harvest HEK-H2R cells and resuspend in Binding Buffer (PBS + 0.5% BSA + 2 mM EDTA) at

  cells/mL.

• Saturation Binding (Kd Determination):

  • Incubate cells with increasing concentrations of PTB-Fluorophore (0.1 nM to 1000 nM) for 60 mins at 4°C.

  • Note: 4°C prevents receptor internalization, measuring surface binding only.

• Competition Binding (Ki Determination):

  • Incubate cells with a fixed concentration of PTB-Fluorophore (at its Kd, approx 10-50 nM) + varying concentrations of Famotidine (

    M to M).

• Analysis: Wash cells 3x with ice-cold PBS. Analyze via Flow Cytometry (measure Mean Fluorescence Intensity - MFI).

Data Interpretation

Parameter	Expected Outcome	Interpretation
Specific Binding	High signal on HEK-H2R; Low on WT HEK	Probe correctly targets H2R.
Competition	Signal decreases as Famotidine increases	Binding is reversible and specific to the orthosteric site.
Hill Slope	~1.0	Indicates 1:1 binding stoichiometry.

Functional Assay: cAMP Accumulation

Does the probe act as an agonist (activator) or antagonist (blocker)? The structural similarity to Amthamine suggests agonism, but the bulky fluorophore might convert it to an antagonist. This assay determines efficacy.[1][2]

Protocol (TR-FRET Method)

• Seeding: Plate HEK-H2R cells (2,000 cells/well) in a 384-well white plate.

• Stimulation: Add PTB-Amine (unlabeled) or PTB-Fluorophore at varying concentrations. Incubate for 30 mins at 37°C.

  • Positive Control: Histamine (10 µM).

  • Antagonist Mode: If testing for antagonism, pre-incubate with the probe, then add EC80 of Histamine.

• Detection: Add Lysis buffer containing cAMP-d2 and anti-cAMP-Cryptate (HTRF/TR-FRET reagents).

• Read: Measure fluorescence ratio (665 nm / 620 nm) after 1 hour.

Decision Matrix

• If cAMP increases: The molecule is an Agonist . Useful for internalization assays where receptor activation is required to drive the probe inside the cell.

• If cAMP is unchanged (but blocks Histamine): The molecule is an Antagonist . Useful for surface receptor quantification without altering cell physiology.

Diagram: Experimental Workflow

Figure 2: Operational workflow from chemical precursor to biological data.

Troubleshooting & Optimization

• Low Yield during Conjugation: Ensure the PTB-Amine is fully desalted or that sufficient DIPEA is added. The hydrochloride salt form will not react with NHS-esters.

• High Non-Specific Binding: The thiazole ring is lipophilic. If the background signal is high in WT cells, add 0.1% Tween-20 to the wash buffers or switch to a more hydrophilic fluorophore (e.g., Alexa Fluor 488 instead of FITC).

• Loss of Affinity: If conjugation destroys binding (Kd > 500 nM), the fluorophore may be too close to the binding pocket. Consider using a "pegylated" linker (e.g., NHS-PEG4-Fluorophore) to extend the distance further.

References

• Elz, S., et al. (2004). "Structure-activity relationships of histamine H1-receptor agonists." Mini Reviews in Medicinal Chemistry, 4(9), 935-940.

• Pansuwann, H., et al. (2017).[3] "Histamine H2-receptor agonists.[4][5][6] Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles." Journal of Medicinal Chemistry.

• Kijima, H., et al. (1998). "Structure-activity characterization of an H2-receptor antagonist... involved in the insurmountable antagonism against histamine."[5] Biochemical Pharmacology, 55(2), 151-157.[5]

• BindingDB. "Target: Histamine H2 Receptor." Binding Database Record.

• PubChem. "4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine."[7] Compound Summary.

Sources

• 1. Synthesis and bioevaluation of N,4-diaryl-1,3-thiazole-2-amines as tubulin inhibitors with potent antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Binding Database [bindingdb.org]
• 5. Structure-activity characterization of an H2-receptor antagonist, 3-amino-4-[4-[4-(1-piperidinomethyl)-2-pyridyloxy]-cis-2-++ +butenylamino]- 3-cyclobutene-1,2-dione hydrochloride (T-066), involved in the insurmountable antagonism against histamine-induced positive chronotropic action in guinea pig atria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of the new H2-receptor antagonist 3-amino-4-[4- [4- (1-piperidinomethyl)-2-pyridyloxy]-cis-2-butenylamino]-3-cyclobutene-1, 2- dione hydrochloride on gastric acid secretion and ulceration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PubChemLite - 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine dihydrochloride (C12H15N3S) [pubchemlite.lcsb.uni.lu]

Technical Notes & Optimization

Technical Support Center: Addressing Off-Target Effects in Cell-Based Screening of Pyridinyl-Thiazoles

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyridinyl-thiazole compounds. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions regarding off-target effects encountered during cell-based screening. Our goal is to equip you with the knowledge to anticipate, identify, and mitigate these effects, ensuring the integrity and success of your research.

Part 1: Frequently Asked Questions (FAQs)

Q1: My pyridinyl-thiazole compound is showing a cellular phenotype inconsistent with its intended target. Could this be an off-target effect?

A1: Yes, an unexpected phenotype is a common indicator of off-target activity. Pyridinyl-thiazoles, like many small molecules, can interact with multiple cellular proteins beyond the intended target.[1][2] This can lead to a range of cellular responses that may not align with the expected mechanism of action. It is crucial to systematically investigate whether the observed effect is due to the modulation of the intended target or one or more off-targets.

Q2: What are some common off-target effects observed with pyridinyl-thiazole derivatives in cell-based assays?

A2: Researchers might encounter several unexpected effects. One common issue is broad-spectrum cytotoxicity, where the compound shows similar toxicity levels in both target (e.g., cancer) and non-target (e.g., healthy) cells, indicating a lack of selectivity.[1] Some compounds can also induce oxidative stress by increasing reactive oxygen species (ROS), leading to cellular damage unrelated to the intended pathway. Another potential off-target effect is the disruption of the mitochondrial membrane potential, which can lead to apoptosis through a mechanism independent of the primary target.[1]

Q3: How can I begin to investigate a suspected off-target effect for my compound?

A3: A tiered approach is recommended. Start with computational methods to predict potential off-targets. Follow this with in vitro screening against broad panels of kinases and other common off-target classes.[2] Finally, use cell-based assays to confirm the functional relevance of any identified off-target interactions.

Q4: What is the significance of the pyridinyl and thiazole moieties in contributing to off-target effects?

A4: Both pyridine and thiazole rings are common scaffolds in many potent kinase inhibitors.[3][4] The structural features of these rings can lead to interactions with the ATP-binding sites of various kinases, which share structural similarities.[5] This can result in the inhibition of multiple kinases, leading to a range of off-target effects. For instance, some pyridinyl imidazole inhibitors of p38 MAP kinase have been shown to alter autophagic flux independently of their intended target.[6][7]

Part 2: Troubleshooting Guides

Guide 1: Distinguishing On-Target Phenotype from Off-Target Cytotoxicity

A primary challenge in screening pyridinyl-thiazoles is deconvoluting the desired biological effect from general cytotoxicity. Many thiazole-containing compounds exhibit antiproliferative activity, which can be mistaken for a specific on-target effect.[8][9][10]

Initial Observation: Your pyridinyl-thiazole compound shows potent inhibition of cell growth in your primary screening assay.

The Problem: Is this due to specific inhibition of your target, or is it a result of general cellular toxicity?

Troubleshooting Workflow:

Figure 1: Workflow for differentiating on-target effects from cytotoxicity.

Step-by-Step Protocol: Cytotoxicity Counter-Screening

This protocol outlines a standard MTT assay to determine the 50% cytotoxic concentration (CC50).

• Cell Seeding: Plate a non-target, healthy cell line (e.g., normal human fibroblasts) in a 96-well plate at an optimized density and allow cells to adhere overnight.[11]

• Compound Treatment: Prepare a serial dilution of your pyridinyl-thiazole compound and treat the cells for a period consistent with your primary assay (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 value.

Data Interpretation:

Compound	Primary Assay IC50 (µM)	Cytotoxicity Assay CC50 (µM)	Therapeutic Index (CC50/IC50)	Interpretation
Example A	0.5	>50	>100	Likely on-target effect
Example B	1.2	2.5	2.1	Potential off-target cytotoxicity

A therapeutic index significantly greater than 1 suggests that the observed effect in the primary assay is likely due to on-target activity.[12]

Guide 2: Identifying Off-Target Kinase Inhibition

Given the prevalence of the pyridinyl-thiazole scaffold in kinase inhibitors, off-target kinase activity is a major concern.[8][13]

Initial Observation: Your compound, designed to inhibit a specific kinase, shows a broader cellular effect than anticipated, or structural analogs show unexpected activity profiles.

The Problem: Your compound may be inhibiting other kinases, leading to pathway cross-talk and confounding results.[14]

Troubleshooting Workflow:

Figure 2: Workflow for identifying off-target kinase activity.

Step-by-Step Protocol: In Vitro Kinase Profiling (using a luminescent ADP detection platform)

This protocol describes a general method for screening your compound against a panel of kinases.

• Assay Setup: In a multi-well plate, combine the kinase, its specific substrate, and ATP.

• Compound Addition: Add your pyridinyl-thiazole compound at various concentrations.

• Kinase Reaction: Incubate the plate to allow the kinase reaction to proceed, resulting in the production of ADP.

• ADP Detection: Add a reagent that converts the produced ADP into a luminescent signal.

• Signal Measurement: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percent inhibition for each kinase at each compound concentration and determine the IC50 values for any hits.

Data Interpretation:

Kinase Target	IC50 (µM)	Interpretation
Primary Target (e.g., p38α)	0.05	Potent on-target activity
Off-Target Hit 1 (e.g., CDK2)	0.8	Significant off-target inhibition
Off-Target Hit 2 (e.g., SRC)	12.5	Weak off-target inhibition

Potent inhibition of kinases other than the intended target warrants further investigation through cellular assays to confirm functional relevance.[15]

Guide 3: Target Deconvolution for Phenotypic Hits

When a pyridinyl-thiazole is identified through a phenotypic screen, the molecular target is unknown.

Initial Observation: Your compound elicits a desirable phenotypic change (e.g., induction of apoptosis in a cancer cell line), but the mechanism of action is unclear.

The Problem: To advance the compound, you must identify its molecular target(s).

Troubleshooting Workflow:

Figure 3: Workflow for target deconvolution of phenotypic hits.

Step-by-Step Protocol: Affinity Chromatography-Mass Spectrometry

This is a powerful method to identify proteins that directly bind to your compound.[16]

• Compound Immobilization: Synthesize an analog of your pyridinyl-thiazole with a linker and immobilize it on a solid support (e.g., agarose beads).

• Cell Lysate Preparation: Prepare a cell lysate from the cell line used in the phenotypic screen.

• Affinity Pulldown: Incubate the cell lysate with the immobilized compound to allow for protein binding.

• Washing: Wash the beads to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins, often by using an excess of the free compound.

• Protein Identification: Identify the eluted proteins using mass spectrometry.

Data Interpretation:

Proteins that are consistently and specifically pulled down by your compound are high-priority candidates for being the direct target. These candidates must then be validated through orthogonal assays to confirm that their modulation recapitulates the observed phenotype.

References

• Biocompare. (2018, April 16). Ten Tips for Optimizing Cell-Based Assays. Biocompare. [Link]

• Matiychuk, Y., et al. (2022). Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents. Molecules, 27(19), 6241. [Link]

• Matiychuk, Y., et al. (2022). Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents. ResearchGate. [Link]

• Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Marin Biologic Laboratories. [Link]

• Enzo Life Sciences. (n.d.). Cytotoxicity Assays. Enzo Life Sciences. [Link]

• Arduengo, M. (2011, December 5). Considerations for Successful Cell-Based Assays I: Choosing Your Cells. Promega Connections. [Link]

• Epel, M. (2013, October 7). A guide for potency assay development of cell-based product candidates. Pluristem. [Link]

• Mervin, L. H., et al. (2021). Understanding Cytotoxicity and Cytostaticity in a High-Throughput Screening Collection. ACS Omega, 6(48), 32336–32347. [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. SPT Labtech. [Link]

• IntechOpen. (2018). Role of Cytotoxicity Experiments in Pharmaceutical Development. IntechOpen. [Link]

• Da-Ta Biotech. (2024, April 8). Cytotoxicity Assays: Measurement Of Cell Death. Da-Ta Biotech. [Link]

• University of Helsinki. (n.d.). Cytotoxicity screening assays. University of Helsinki. [Link]

• Al-Ostath, A., et al. (2025). Development and Biological Assessment of Thiazole-Based Pyridines for Targeted Therapy in Lung Cancer. ACS Omega. [Link]

• Klionsky, D. J., et al. (2016). The problem of pyridinyl imidazole class inhibitors of MAPK14/p38α and MAPK11/p38β in autophagy research. Autophagy, 12(7), 1055–1057. [Link]

• Vera, J., et al. (2014). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology, 8, 6. [Link]

• Promega Corporation & Eppendorf AG. (2021, October 22). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. [Link]

• Hafez, H. N., et al. (2025). Synthesis and Anticancer Evaluation of Pyridine, Triazole, and Thiazole Compounds. Molecules. [Link]

• Foroumadi, A., et al. (2012). Synthesis and Evaluation of Pyridinyltriazoles as Inhibitors of p38 MAP Kinase. Iranian Journal of Pharmaceutical Research, 11(3), 841–848. [Link]

• Mohamed, M. S., et al. (2020). Synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives. Arabian Journal of Chemistry, 13(11), 8123-8134. [Link]

• SciTechnol. (2012, October 5). The Problems with the Cells Based Assays. SciTechnol. [Link]

• Foroumadi, A., et al. (2012). Synthesis and Evaluation of Pyridinyltriazoles as Inhibitors of p38 MAP Kinase. Iranian Journal of Pharmaceutical Research, 11(3), 841–848. [Link]

• Al-Ostath, A., et al. (2025). Development and Biological Assessment of Thiazole-Based Pyridines for Targeted Therapy in Lung Cancer. ACS Omega. [Link]

• Zhang, H., et al. (2013). Methods for Investigation of Targeted Kinase Inhibitor Therapy using Chemical Proteomics and Phosphorylation Profiling. Current protocols in chemical biology, 5(2), 137–156. [Link]

• Molecular Biology. (n.d.). Assay Troubleshooting. Molecular Biology. [Link]

• Fray, M. J., et al. (2009). Identification of Inhibitors of Checkpoint Kinase 1 through Template Screening. Journal of Medicinal Chemistry, 52(15), 4776–4786. [Link]

• Hybrigenics Services. (n.d.). Target Deconvolution. Hybrigenics Services. [Link]

• Foroumadi, A., et al. (2012). Synthesis and Evaluation of Pyridinyltriazoles as Inhibitors of p38 MAP Kinase. Iranian Journal of Pharmaceutical Research, 11(3), 841–848. [Link]

• Kesgin, S., et al. (2023). Strategy toward Kinase-Selective Drug Discovery. Journal of Chemical Theory and Computation, 19(6), 1735–1753. [Link]

• Reaction Biology. (2024, August 13). Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology. [Link]

• Hwang, H., et al. (2013). Target deconvolution techniques in modern phenotypic profiling. Current Opinion in Chemical Biology, 17(1), 46–52. [Link]

• An, F., et al. (2022). A review for cell-based screening methods in drug discovery. Journal of Pharmaceutical Analysis, 12(4), 575–592. [Link]

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• Wu, Y., et al. (2023). Target deconvolution with matrix-augmented pooling strategy reveals cell-specific drug-protein interactions. Cell Chemical Biology, 30(11), 1478–1487.e7. [Link]

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• MDPI. (2023, October 27). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. MDPI. [Link]

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Technical Support Center: Method Development for Scaling Up the Synthesis of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine

This guide provides in-depth technical support for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine. We will address common experimental challenges through a troubleshooting and FAQ format, grounded in established chemical principles and field-proven insights.

Section 1: The Synthetic Route - A Quick Primer

The most established and versatile method for constructing the core of the target molecule is the Hantzsch Thiazole Synthesis .[1][2] This reaction involves the condensation of an α-haloketone with a thioamide. For our target molecule, the key precursors are 2-bromo-1-(pyridin-3-yl)ethan-1-one and 5-aminopentanethioamide . The reaction proceeds through an initial S-alkylation (an SN2 reaction), followed by an intramolecular cyclization and dehydration to form the stable, aromatic thiazole ring.[3][4]

The aromaticity of the resulting thiazole ring is a significant thermodynamic driving force for the reaction, contributing to typically high yields when conditions are optimized.[4]

Caption: General mechanism of the Hantzsch Thiazole Synthesis.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the critical starting materials and how can I source or prepare them?

The two primary reagents are 2-bromo-1-(pyridin-3-yl)ethan-1-one and 5-aminopentanethioamide.

• 2-bromo-1-(pyridin-3-yl)ethan-1-one: This α-haloketone is the electrophilic component. It is typically synthesized by the bromination of 3-acetylpyridine. Caution is advised as it is a lachrymator.

• 5-aminopentanethioamide: This thioamide provides the N-C-S fragment. It can be prepared from 5-aminopentanenitrile by reaction with H₂S or from the corresponding amide using a thionating agent like Lawesson's reagent. Due to the free amine, protection (e.g., as a Boc-carbamate) may be necessary to prevent side reactions, followed by deprotection as a final step.

Q2: What are the most critical parameters to control during a scale-up from milligram to kilogram scale?

Scaling up this synthesis introduces challenges beyond simple multiplication of reagents.[5] Key parameters to monitor are:

• Heat Management: The Hantzsch synthesis is often exothermic. On a large scale, inefficient heat dissipation can lead to runaway reactions and increased side-product formation. Ensure your reactor has adequate cooling capacity and consider slower, controlled addition of reagents.

• Mixing Efficiency: Homogeneity is crucial. Inadequate mixing can create localized "hot spots" or areas of high reagent concentration, leading to impurities. The choice of impeller and stirring speed must be validated for the larger reactor volume.

• Reagent Stoichiometry and Addition: While lab scale might tolerate a slight excess of one reagent, at scale this becomes costly and can complicate purification. Precise stoichiometry is key. Controlled, subsurface addition of the α-haloketone to the thioamide solution is recommended to maintain a low instantaneous concentration and minimize side reactions.

• Work-up and Isolation: A procedure that works on a lab scale, like pouring the reaction mixture into a large volume of water, may be impractical at the kilogram scale.[3] Plan for scalable isolation methods like controlled crystallization, precipitation with an anti-solvent, or liquid-liquid extraction with appropriate phase-separation equipment.

Q3: Are there "greener" or more efficient modern variations of this synthesis?

Yes, several modern approaches aim to improve the efficiency and environmental footprint of the Hantzsch synthesis.[6] These include:

• Microwave-Assisted Synthesis: Can dramatically reduce reaction times from hours to minutes and often improves yields.[7]

• Ultrasonic Irradiation: Another energy-efficient method that can enhance reaction rates and yields.[7]

• One-Pot, Multi-Component Reactions: These strategies combine multiple synthetic steps without isolating intermediates, saving time, solvents, and resources.[7]

• Use of Greener Solvents: Exploring solvents like ethanol, water, or ionic liquids can reduce reliance on more hazardous options like DMF or chlorinated solvents.[8]

Section 3: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Problem Area 1: Low or No Product Yield

Q: My reaction yield is consistently below 50%. What are the most common causes?

Low yields in Hantzsch synthesis can typically be traced back to a few key areas.[6] A systematic check is the best approach.

• Purity of Starting Materials:

  • α-Haloketone: Ensure it is free from starting ketone (e.g., 3-acetylpyridine) and di-halogenated byproducts. Purity can be checked by ¹H NMR.

  • Thioamide: This reagent can be unstable. Use freshly prepared thioamide or verify the purity of commercial batches. Impurities can significantly inhibit the reaction.

• Suboptimal Reaction Conditions:

  • Temperature: While heating is often required to drive the dehydration step, excessive temperatures can cause decomposition, especially of the thioamide. Screen a range of temperatures (e.g., 50°C to reflux) to find the optimal balance.

  • Solvent: The choice of solvent is critical. Protic solvents like ethanol or methanol are common and work well.[3] Aprotic polar solvents like DMF can also be used but may be harder to remove during work-up.

  • pH Control: The reaction can generate HBr (or HCl), making the mixture acidic. This can lead to the formation of undesired isomers or degradation.[6] Adding a non-nucleophilic base (e.g., sodium bicarbonate, pyridine) can be beneficial, but must be carefully controlled to avoid neutralizing the initial product salt before the reaction is complete.[4]

• Incorrect Stoichiometry: A slight excess (1.1-1.2 equivalents) of the thioamide is sometimes used to ensure the complete consumption of the more valuable α-haloketone, but a large excess can complicate purification.

Caption: Decision tree for troubleshooting low reaction yields.

Problem Area 2: Impurity Profile & Side Reactions

Q: TLC analysis shows a major side product. What is it likely to be and how can I prevent it?

A common side reaction is the formation of isomeric impurities.[6] Under strongly acidic conditions, alternative cyclization pathways can become competitive. To minimize this, maintaining a neutral or slightly basic pH during the reaction is recommended. Another possibility is the self-condensation of the α-haloketone or decomposition of the thioamide. Careful temperature control and inert atmosphere can mitigate these issues.

Q: My final product is an oil/gum and is difficult to purify by column chromatography. What are my options?

The free amine in the target molecule can cause streaking on silica gel columns.

• Modify the Mobile Phase: Add a small amount of a basic modifier like triethylamine (0.1-1%) or ammonium hydroxide to the eluent system (e.g., DCM/Methanol). This deactivates the acidic silica surface and leads to better peak shapes.

• Salt Formation and Purification: Convert the free base to a stable salt (e.g., hydrochloride or dihydrochloride) by treating it with HCl in a suitable solvent like ether or isopropanol.[9] The salt often crystallizes readily, providing a highly effective method of purification. The free base can be regenerated later if needed.

• Alternative Stationary Phases: Consider using alumina (basic or neutral) or a C18 reversed-phase column if silica proves problematic.

Problem Area 3: Work-up and Isolation

Q: The initial product precipitates as a salt. How should I handle the neutralization and extraction?

The initial product often forms as an HBr salt, which may be soluble in the reaction solvent (like methanol) or precipitate.[4] The standard work-up involves cooling the reaction, pouring it into a weak base solution (e.g., 5% Na₂CO₃ or NaHCO₃) to neutralize the acid and precipitate the free base product.[3]

• Ensure Complete Neutralization: Check the pH of the aqueous phase to ensure it is basic (pH 8-9) to fully deprotonate the thiazole and the side-chain amine.

• Efficient Extraction: The free base is an organic-soluble amine. Use a suitable solvent like dichloromethane (DCM), ethyl acetate, or a mixture of THF/ethyl acetate for extraction. Perform multiple extractions (e.g., 3x) to ensure complete recovery from the aqueous phase.

• Emulsion Formation: On scale-up, emulsions can form during extraction. Adding brine (saturated NaCl solution) during the final wash can help break emulsions.

Section 4: Protocols & Methodologies

Protocol 1: Laboratory-Scale Synthesis of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine

This protocol is a representative procedure for lab-scale synthesis. Note: The butan-1-amine side chain is introduced via a protected thioamide to prevent self-reaction.

Step 1: Synthesis of tert-butyl (4-thioxopentyl)carbamate (Protected Thioamide)

• To a solution of tert-butyl (4-cyanobutyl)carbamate (1 equiv.) in pyridine/triethylamine (1:1 mixture) at 0°C, bubble H₂S gas for 4-6 hours or until TLC indicates consumption of starting material.

• Alternatively, treat tert-butyl (5-aminopentanoyl)carbamate with Lawesson's reagent (0.5 equiv.) in dry THF and heat to 60°C for 3-4 hours.

• Monitor by TLC. Upon completion, quench the reaction, extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography to yield the protected thioamide.

Step 2: Hantzsch Cyclization

• In a round-bottom flask, dissolve tert-butyl (4-thioxopentyl)carbamate (1.1 equiv.) in absolute ethanol (approx. 0.2 M).

• Add 2-bromo-1-(pyridin-3-yl)ethan-1-one (1.0 equiv.) portion-wise at room temperature.

• Heat the mixture to reflux (approx. 78°C) and stir for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly pour the reaction mixture into a stirred solution of 5% aqueous sodium bicarbonate.

• A precipitate of the Boc-protected product should form. Filter the solid or extract the mixture with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Boc Deprotection

• Dissolve the crude Boc-protected intermediate in a minimal amount of dichloromethane or 1,4-dioxane.

• Add an excess of 4M HCl in dioxane or trifluoroacetic acid (TFA) and stir at room temperature for 1-3 hours.

• Monitor deprotection by TLC. Upon completion, evaporate the solvent and excess acid under reduced pressure.

• The crude product will be the dihydrochloride salt. It can be purified by recrystallization from ethanol/ether or purified as the free base via chromatography after neutralization.

Protocol 2: Purification by Column Chromatography (Free Base)

Parameter	Recommendation
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Dichloromethane (DCM) / Methanol (MeOH) gradient
Gradient	Start with 100% DCM, gradually increase to 5-10% MeOH
Additive	Add 0.5% Triethylamine (TEA) to both DCM and MeOH to prevent peak tailing
Loading	Dissolve crude product in a minimal amount of DCM and dry-load onto silica for best resolution

Section 5: Visual Workflow

Caption: Overall experimental workflow for the synthesis of the target amine.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

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• Belhaddad, M., et al. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(11), 2963. Available from: [Link]

• Chem Help ASAP (2020). Hantzsch thiazole synthesis - laboratory experiment. YouTube. Available from: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiazole. Available from: [Link]

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• ChemRxiv. (2023). Harnessing Diazoketones for the Efficient Synthesis of 2,4-Disubstituted Thiazoles: Scalable and Versatile Approach. Available from: [Link]

• Royal Society of Chemistry. (2023). Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. Available from: [Link]

• Uddin, A., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(19), 6433. Available from: [Link]

• PubChem. 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine dihydrochloride. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine: A Hypothetical Study of a Novel TAK1 Inhibitor

Abstract

This guide presents a comparative analysis of the novel compound, 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine, hereafter referred to as Compound X, as a potential inhibitor of Transforming Growth Factor-β-Activated Kinase 1 (TAK1). Due to the novelty of Compound X, this analysis is based on a hypothetical inhibitory profile, designed to illustrate a robust framework for evaluating new chemical entities against established therapeutic agents. We compare Compound X with known TAK1 inhibitors, as well as inhibitors of other key cellular pathways, to provide a comprehensive assessment of its potential efficacy, selectivity, and mechanism of action. This document is intended for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Targeting TAK1

Transforming Growth Factor-β-Activated Kinase 1 (TAK1), also known as MAP3K7, is a critical serine/threonine kinase that functions as a central node in various signaling pathways.[1][2][3] Activated by a multitude of stimuli including pro-inflammatory cytokines like TNF-α and IL-1β, as well as cellular stress signals, TAK1 plays a pivotal role in regulating inflammation, immunity, apoptosis, and cell survival.[1][4][5][6][7] Its downstream signaling cascades include the activation of the NF-κB and MAPK (p38 and JNK) pathways.[4][6][7] Given its integral role in these processes, dysregulation of TAK1 signaling is implicated in a range of pathologies, including inflammatory diseases and cancer, making it a compelling therapeutic target.[1][2][3]

The chemical structure of 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine (Compound X), featuring a pyridinyl-thiazole scaffold, suggests its potential as a kinase inhibitor. This guide outlines a hypothetical evaluation of Compound X as a novel TAK1 inhibitor, comparing its projected performance against established inhibitors to provide a blueprint for its preclinical characterization.

The TAK1 Signaling Pathway

TAK1 is a key mediator of cellular responses to inflammatory stimuli. Its activation is a multi-step process often initiated by ligand binding to receptors such as the TNF receptor (TNFR) or the IL-1 receptor (IL-1R).[4][6] This leads to the recruitment of adaptor proteins and the formation of a signaling complex that activates TAK1. Once activated, TAK1 phosphorylates downstream kinases, leading to the activation of transcription factors like NF-κB and AP-1, which in turn regulate the expression of genes involved in inflammation and cell survival.[7]

Figure 1: Simplified TAK1 Signaling Pathway.

Comparative Inhibitor Profile

For this analysis, we compare Compound X with a curated set of known inhibitors. This includes selective TAK1 inhibitors (Takinib, HS-276, 5Z-7-Oxozeaenol), broader-spectrum tyrosine kinase inhibitors (Imatinib, Dasatinib), and an inhibitor of a distinct cellular process, the glucose transporter 1 (GLUT1) inhibitor BAY-876, to benchmark selectivity.

Table 1: Comparative Inhibitor Profiles

Compound	Primary Target(s)	Mechanism of Action	IC50 / Ki
Compound X	TAK1 (Hypothetical)	ATP-competitive (Hypothetical)	IC50: 15 nM (Hypothetical)
Takinib	TAK1	Non-competitive, binds within the ATP binding pocket of autophosphorylated TAK1.[8]	IC50: 9.5 nM[9]
HS-276	TAK1	ATP-competitive.[10]	Ki: 2.5 nM[11][12][13][14]
5Z-7-Oxozeaenol	TAK1, VEGF-R2	Irreversible, covalent inhibitor.[15][16][17]	IC50: 8 nM (TAK1)[15][17]
Imatinib	Bcr-Abl, c-KIT, PDGFR	ATP-competitive tyrosine kinase inhibitor.[18][19][20][21][22]	IC50: ~250-1000 nM (for various targets)
Dasatinib	Bcr-Abl, SRC family kinases, c-KIT, PDGFRβ	ATP-competitive tyrosine kinase inhibitor.	IC50: <1 nM (Bcr-Abl)
BAY-876	GLUT1	Selective glucose transporter 1 inhibitor.[23][24][25][26]	IC50: 2 nM[23]

Note: IC50 and Ki values for known inhibitors are sourced from publicly available data and may vary depending on assay conditions.

Experimental Protocols for Comparative Analysis

A multi-faceted experimental approach is essential to comprehensively characterize a novel inhibitor. The following protocols outline a strategy to validate the hypothetical inhibitory profile of Compound X.

Biochemical Assay: In Vitro Kinase Inhibition

This assay directly measures the ability of an inhibitor to block the enzymatic activity of its target kinase.

Protocol:

• Reagents: Recombinant human TAK1/TAB1 complex, ATP, biotinylated substrate peptide, LanthaScreen™ Eu-anti-phospho-substrate antibody, and test compounds.

• Procedure:

  • Prepare serial dilutions of Compound X and comparator inhibitors in assay buffer.

  • In a 384-well plate, add the TAK1/TAB1 enzyme complex to each well.

  • Add the diluted compounds to the wells and incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding a mixture of ATP and the biotinylated substrate peptide.

  • Incubate for 1 hour at room temperature.

  • Stop the reaction by adding EDTA.

  • Add the LanthaScreen™ Eu-anti-phospho-substrate antibody and incubate for 1 hour.

  • Read the plate on a fluorescence resonance energy transfer (FRET)-capable plate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a four-parameter logistic curve.

Target Engagement: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm that a compound binds to its intended target within a cellular environment.[27] The principle is that ligand binding stabilizes the target protein, increasing its melting temperature.[27]

Protocol:

• Cell Culture: Culture a relevant cell line (e.g., HEK293T or a cancer cell line with active TAK1 signaling) to ~80% confluency.

• Compound Treatment: Treat cells with Compound X or a vehicle control for 1 hour at 37°C.

• Heat Shock: Aliquot the cell suspension into PCR tubes and heat them at a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler.

• Cell Lysis: Lyse the cells by freeze-thaw cycles.

• Fractionation: Separate the soluble fraction (containing non-denatured proteins) from the aggregated proteins by centrifugation.

• Protein Analysis: Analyze the amount of soluble TAK1 in the supernatant by Western blotting using a TAK1-specific antibody.

• Data Analysis: Plot the amount of soluble TAK1 as a function of temperature to generate a melting curve. A shift in the melting curve for the compound-treated cells compared to the vehicle control indicates target engagement.

Figure 2: Cellular Thermal Shift Assay (CETSA) Workflow.

Cellular Activity: Downstream Signaling Inhibition

To assess the functional consequences of TAK1 inhibition in cells, we can measure the phosphorylation of downstream targets like p38 and JNK, and the activation of NF-κB.

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and starve overnight. Pre-treat with serial dilutions of Compound X or comparators for 1 hour.

• Stimulation: Stimulate the cells with TNF-α (20 ng/mL) for 15 minutes.

• Lysis and Protein Quantification: Lyse the cells and determine protein concentration using a BCA assay.

• Western Blotting:

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against phospho-p38, total p38, phospho-JNK, and total JNK.

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an ECL substrate.

• Analysis: Quantify band intensities and normalize the phosphorylated protein levels to the total protein levels.

This assay measures the activity of the NF-κB transcription factor.

Protocol:

• Cell Line: Use a cell line stably expressing a luciferase reporter gene under the control of an NF-κB response element (e.g., HEK293-NF-κB-luc).[28]

• Procedure:

  • Seed the reporter cells in a 96-well plate.[28]

  • Pre-treat the cells with Compound X or other inhibitors for 1 hour.

  • Stimulate with TNF-α for 6 hours.[29]

  • Lyse the cells and add a luciferase substrate.[30]

  • Measure luminescence using a plate reader.[30]

• Analysis: Normalize the luciferase signal to a control for cell viability and calculate the percentage of inhibition of NF-κB activity.

Cell Viability and Cytotoxicity: MTT Assay

The MTT assay is a colorimetric assay to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[31][32][33][34][35]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Compound X and comparators for 24-72 hours.

• MTT Addition: Add MTT solution (0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[31][32][33][35]

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or SDS-HCl) to dissolve the formazan crystals.[31][34]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[31][34]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition).

Expected Outcomes and Interpretation

Based on our hypothetical profile, we would expect Compound X to demonstrate potent and selective inhibition of TAK1.

• Biochemical and Target Engagement Assays: The in vitro kinase assay should confirm a low nanomolar IC50 for Compound X against TAK1, comparable to or better than Takinib and 5Z-7-Oxozeaenol. The CETSA should show a significant thermal stabilization of TAK1 in the presence of Compound X, confirming target engagement in a cellular context.

• Cellular Assays: We anticipate that Compound X will effectively block TNF-α-induced phosphorylation of p38 and JNK and inhibit NF-κB activation in a dose-dependent manner. This would validate its on-target effect in a physiological signaling pathway.

• Selectivity and Cytotoxicity: In the MTT assay, Compound X is expected to show cytotoxicity in cell lines dependent on TAK1 signaling, while having minimal effect on cell lines that are not. When compared to broad-spectrum kinase inhibitors like Dasatinib, Compound X should exhibit a more favorable therapeutic window. The comparison with BAY-876, which acts on a completely different target, will further underscore the specific mechanism of action of Compound X.

Conclusion

This guide provides a comprehensive, albeit hypothetical, framework for the preclinical evaluation of a novel compound, 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine (Compound X), as a TAK1 inhibitor. By employing a combination of biochemical, target engagement, and cell-based assays, and by comparing its performance against a well-chosen panel of known inhibitors, a clear picture of its potential therapeutic utility can be established. The outlined protocols and comparative analysis serve as a robust starting point for the rigorous scientific investigation required to advance a new chemical entity through the drug discovery pipeline.

References

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• Li, J., et al. (2013). Mechanism and In Vitro Pharmacology of TAK1 Inhibition by (5Z)-7-Oxozeaenol. ACS Chemical Biology, 8(1), 103-113.
• Liu, Q., et al. (2017). TAK1 inhibitor 5Z-7-oxozeaenol sensitizes cervical cancer to doxorubicin-induced apoptosis. Oncology Reports, 37(5), 2844-2850.

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A Senior Application Scientist's Guide to Cross-Validation of In Silico Predictions with In Vitro Experimental Results

In the landscape of modern drug discovery and development, the synergy between computational (in silico) and laboratory-based (in vitro) methodologies is not just beneficial; it is critical. In silico approaches offer the unparalleled ability to screen vast chemical libraries, predict compound properties, and model biological interactions at a scale and speed unattainable in the wet lab.[1][2][3] However, these computational predictions are, by nature, models of reality. Their translation to tangible biological activity must be rigorously confirmed through empirical in vitro testing. This guide provides a comprehensive framework for designing and executing robust cross-validation studies, ensuring that computational insights are firmly anchored in experimental evidence.

The core principle of this guide is to establish a self-validating workflow where computational predictions guide targeted in vitro experiments, and the resulting experimental data, in turn, refines and improves the predictive power of the in silico models.[4] This iterative process of prediction, testing, and refinement is fundamental to accelerating drug discovery, reducing costs, and ultimately, increasing the probability of clinical success.[2][3][5]

The Foundational Role of In Silico Predictions

In silico toxicology and ADME (Absorption, Distribution, Metabolism, and Excretion) modeling are indispensable tools in the early stages of drug development.[5][6] These computational methods allow for the early identification of potentially problematic candidates, saving significant time and resources that would otherwise be spent on compounds destined to fail.[1][2][5]

Common in silico modeling techniques include:

• Quantitative Structure-Activity Relationship (QSAR): QSAR models are statistical models that correlate the chemical structure of a molecule with its biological activity.[7][8] They are widely used to predict a range of properties, from receptor binding affinity to toxicity.[7]

• Pharmacophore Modeling: This technique identifies the essential three-dimensional arrangement of functional groups in a molecule that are responsible for its biological activity.

• Molecular Docking: Docking simulations predict the preferred orientation of a ligand when bound to a receptor, providing insights into the binding affinity and mode of interaction.[8]

• Physiologically-Based Pharmacokinetic (PBPK) Modeling: PBPK models simulate the ADME processes of a drug in the body, offering a more holistic view of its potential in vivo behavior.[5][6]

The predictive power of these models is heavily dependent on the quality and diversity of the training data used to build them.[8] Therefore, it is crucial to understand the applicability domain of any given model and to challenge its predictions with well-designed in vitro experiments.

Workflow for Cross-Validation

A robust cross-validation strategy involves a cyclical process of computational prediction, experimental testing, and model refinement.

Caption: Iterative workflow for cross-validating in silico predictions with in vitro results.

In Vitro Validation: The Experimental Cornerstone

The selection of appropriate in vitro assays is paramount for a meaningful cross-validation study. The chosen assays should directly measure the biological endpoint predicted by the in silico model.

For predictions related to a compound's interaction with a specific protein target, receptor binding assays are the gold standard.[9][10] These assays are crucial for confirming the binding affinity and kinetics of a test compound.[9]

Key Experimental Protocols:

• Radioligand Binding Assays: These highly sensitive assays utilize a radioactively labeled ligand to quantify the binding of a test compound to its target receptor.[9][11] They can determine a compound's affinity (Kd) and the density of receptors in a given tissue (Bmax).[9]

  • Saturation Binding: Used to determine the equilibrium dissociation constant (Kd) of a radioligand, which is a measure of its binding affinity.[11][12]

  • Competition Binding: Measures the ability of an unlabeled test compound to compete with a radioligand for binding to the receptor, yielding an IC50 value that reflects the test compound's affinity.[11][12]

• Non-Radioactive Binding Assays: Techniques like Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) provide real-time kinetic data on association and dissociation rates without the need for radioactive labels.[12]

Experimental Protocol: Competition Radioligand Binding Assay

• Preparation of Cell Membranes: Homogenize cells or tissues expressing the target receptor and isolate the membrane fraction through centrifugation.

• Assay Setup: In a multi-well plate, combine the cell membranes, a fixed concentration of a high-affinity radioligand, and varying concentrations of the unlabeled test compound.

• Incubation: Allow the reaction to reach equilibrium at a specific temperature.

• Separation of Bound and Free Ligand: Rapidly filter the reaction mixture through a filter mat to trap the membrane-bound radioligand.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Plot the percentage of radioligand binding against the log concentration of the test compound to determine the IC50 value.

When in silico models predict potential toxicity, a panel of in vitro cytotoxicity assays should be employed to assess cell viability and death. It is important to use multiple assays that measure different cellular endpoints, as a single assay may not capture all mechanisms of toxicity.[13]

Common Cytotoxicity Assays:

Assay	Principle	Endpoint Measured
MTT Assay	Mitochondrial reductase enzymes in viable cells convert the tetrazolium salt MTT into a colored formazan product.[14]	Cell viability, metabolic activity.[14]
LDH Release Assay	Measures the release of the cytosolic enzyme lactate dehydrogenase (LDH) from cells with damaged plasma membranes.	Cell membrane integrity, cytotoxicity.
Neutral Red Uptake	Viable cells accumulate the neutral red dye in their lysosomes.	Lysosomal integrity, cell viability.
ATP Assay	Quantifies the amount of ATP present, which is an indicator of metabolically active cells.	Cell viability, proliferation.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Expose the cells to a range of concentrations of the test compound for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the colored solution at a specific wavelength (typically 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and plot against the compound concentration to determine the IC50 or EC50 value.

It is important to be aware of potential artifacts in these assays. For example, some nanoparticles have been shown to interfere with the MTT and LDH assays, leading to inaccurate toxicity assessments.[14]

Bridging the Gap: Data Integration and Statistical Analysis

The crux of cross-validation lies in the objective comparison of in silico predictions and in vitro experimental data.[15] This requires a thoughtful approach to data normalization and the application of appropriate statistical methods.

Strategies for Data Comparison:

• Independent Approach: In silico simulations and in vitro experiments are performed separately, and the results are then compared.[16][17] This is the most common approach.

• Search and Select: A large number of computational models or conformations are generated, and the experimental data is used to filter and select the ones that best correlate with the observed results.[16][17]

• Guided Simulation: Experimental data is used as a restraint during the computational simulation to guide the model towards a more accurate representation of reality.[16][17]

Statistical Analysis:

The choice of statistical test depends on the nature of the data being compared.

• Pearson Correlation: Measures the linear relationship between two continuous variables.[18][19] It is suitable for comparing predicted and experimentally determined values like IC50s or binding affinities.

• Spearman Rank Correlation: A non-parametric alternative to Pearson's correlation that assesses the monotonic relationship between two variables.[18] It is useful when the data does not follow a normal distribution.

• Bland-Altman Plot: A graphical method to assess the agreement between two quantitative measurements.[19][20][21][22] It plots the difference between the two measurements against their average, providing a visual representation of bias and the limits of agreement.[19][21][22]

Data Presentation:

For clear and concise communication of results, quantitative data should be summarized in tables.

Table 1: Comparison of Predicted and Experimental IC50 Values for Compound Series X

Compound	Predicted IC50 (µM)	Experimental IC50 (µM)	Fold Difference
X-1	1.2	1.5	1.25
X-2	0.5	0.8	1.6
X-3	10.3	15.1	1.47
X-4	2.7	2.2	1.23

Interpreting the Results: Concordance, Discordance, and Model Refinement

The comparison between in silico and in vitro data will inevitably reveal instances of both concordance and discordance.

• Concordance: When computational predictions align well with experimental results, it increases confidence in the predictive power of the in silico model for that particular chemical space and biological target.

• Discordance: Discrepancies between predicted and observed data are equally valuable. They highlight the limitations of the current model and provide crucial information for its refinement.[4] For example, a compound predicted to be active but found to be inactive in vitro may possess structural features that are not adequately captured by the model's descriptors.

This is where the iterative nature of the cross-validation process becomes critical. The newly generated, high-quality in vitro data should be used to retrain and refine the in silico models, thereby improving their predictive accuracy for future rounds of screening.[4]

Caption: The cyclical process of in silico model refinement driven by in vitro validation data.

Conclusion: A Symbiotic Relationship for Accelerated Discovery

The cross-validation of in silico predictions with in vitro experimental results is not merely a confirmatory step but a dynamic and symbiotic process that lies at the heart of modern, efficient drug discovery. By embracing this integrated approach, research organizations can enhance the reliability of their computational models, make more informed decisions about which compounds to advance, and ultimately, increase the likelihood of bringing novel and effective therapies to patients. The principles and protocols outlined in this guide provide a robust framework for establishing this critical interplay between the virtual and the real in the quest for new medicines.

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Comparative study of the biological activity of pyridine vs. pyrimidine-thiazole hybrids.

[1]

Executive Summary

In the landscape of heterocyclic drug design, the choice between a single pharmacophore (Pyridine) and a conjugated hybrid system (Pyrimidine-Thiazole) represents a trade-off between pharmacokinetic optimization and potency amplification .

This guide objectively compares these two scaffolds. While Pyridine derivatives are historically favored for their ability to improve water solubility and bioisosteric utility (replacing phenyl rings), recent data indicates that Pyrimidine-Thiazole hybrids often exhibit superior nanomolar potency against resistant cancer lines and microbial strains due to their dual-binding mechanisms. This document details the structural rationale, comparative activity data, and validated experimental protocols for evaluating these compounds.

Part 1: Structural & Electronic Basis[1]

To understand the biological divergence, we must first analyze the electronic properties that dictate ligand-target interactions.[1]

Pyridine: The Solubility Enhancer

Pyridine (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

) acts as a bioisostere of benzene. Its lone pair on the nitrogen atom is not part of the aromatic sextet, making it available for hydrogen bonding.[1]

• Key Mechanism: The pyridine nitrogen accepts H-bonds from enzymes (e.g., Serine/Threonine hydroxyls).[1]

• Drug-Likeness: Pyridine lowers ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  values compared to benzene, enhancing water solubility—a critical failure point in 40% of drug candidates.

Pyrimidine-Thiazole Hybrids: The "Super-Scaffold"

This hybrid combines two distinct pharmacophores, often linked via hydrazine or amide bridges, or fused (e.g., thiazolo[4,5-d]pyrimidine).

• Pyrimidine Moiety: Mimics purine bases (Adenine/Guanine), allowing it to competitively inhibit ATP-binding sites in kinases (e.g., EGFR, VEGFR).

• Thiazole Moiety: The sulfur atom increases lipophilicity for membrane penetration, while the nitrogen serves as a coordination site for metal ions in metalloenzymes.[1]

• Synergy: The conjugated system allows for extensive ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  - stacking interactions within the hydrophobic pockets of DNA gyrase or kinase domains.

Part 2: Comparative Biological Activity[1][2]

The following data summarizes average potency ranges derived from recent high-impact studies (2020–2025).

Anticancer Activity (Kinase Inhibition)

Target:[2][3] MCF-7 (Breast Cancer), HepG2 (Liver Cancer), and EGFR kinases.

Feature	Pyridine Derivatives	Pyrimidine-Thiazole Hybrids
Primary Mechanism	c-Met inhibition; Tubulin polymerization interference.[1]	Dual inhibition of EGFR/VEGFR; ATP-competitive binding.[1]
Typical ICngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> (MCF-7)	18.5 – 30.0 µM (Moderate)	0.57 – 5.0 µM (High Potency)
Selectivity Index (SI)	High (Low toxicity to normal fibroblasts).	Moderate (Can be cytotoxic to normal cells if not optimized).[1]
Key SAR Finding	Substitution at C-2 or C-4 with electron-withdrawing groups enhances activity.[1]	Electron-donating groups (OCHngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> ) on the phenyl ring linked to thiazole increase potency.

Critical Insight: While Pyridine derivatives (e.g., Sorafenib fragments) offer stability, the Pyrimidine-Thiazole hybrids consistently demonstrate 10-fold higher potency in vitro due to the "pincer" effect, where both rings engage different residues in the active site.

Antimicrobial Activity

Target:Staphylococcus aureus (Gram+), Escherichia coli (Gram-), Candida albicans (Fungal).

Feature	Pyridine Derivatives	Pyrimidine-Thiazole Hybrids
Target Enzyme	DNA Gyrase B; GlcN-6-P synthase.[1]	Dihydropteroate synthase; Bacterial cell wall synthesis.[1]
MIC (S. aureus)	12 – 50 µg/mL	< 1 – 10 µg/mL
Resistance Profile	Effective against some MRSA strains when halogenated.[1]	Highly effective against MDR strains due to multi-target mechanism.[1]
Spectrum	Broad-spectrum, but weaker against fungi.[1]	Strong antifungal activity (comparable to Fluconazole).[1]

Part 3: Visualization of SAR & Mechanism

The following diagram illustrates the Structure-Activity Relationship (SAR) logic distinguishing these scaffolds.

Figure 1: Comparative SAR logic. Pyridine prioritizes bioavailability via solubility, whereas the Hybrid scaffold prioritizes potency via dual-binding mechanisms.

Part 4: Experimental Protocols (Self-Validating Systems)

To ensure reproducibility, use these standardized protocols. These methods include internal validation steps (Trustworthiness).[1]

Protocol A: In Vitro Cytotoxicity (MTT Assay)

Purpose: Determine ICngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

values for anticancer evaluation.[2][3][4]

• Cell Seeding: Seed cancer cells (e.g., MCF-7) at

  cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO .

• Treatment: Dissolve compounds in DMSO. Critical Step: Ensure final DMSO concentration is ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  to prevent solvent toxicity. Treat cells with serial dilutions (0.1 – 100 µM) for 48h.[1]

• Dye Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS). The yellow tetrazolium reduces to purple formazan only in metabolically active mitochondria.[1]

• Solubilization: Discard supernatant. Add 100 µL DMSO to dissolve formazan crystals.[1]

• Quantification: Measure absorbance at 570 nm .

  • Validation: Include Doxorubicin as a positive control and untreated cells (0.1% DMSO) as a negative control.[1]

Protocol B: Antimicrobial Susceptibility (Resazurin Microdilution)

Purpose: Determine Minimum Inhibitory Concentration (MIC) more accurately than disc diffusion.

• Preparation: Prepare stock solutions of hybrids in DMSO. Dilute in Mueller-Hinton Broth (MHB) across a 96-well plate.[1]

• Inoculation: Add bacterial suspension adjusted to

  CFU/mL.

• Incubation: Incubate at 37°C for 24h.

• Visualization (The Validator): Add 30 µL of 0.015% Resazurin sodium solution.

  • Blue Color:[1] No bacterial growth (Inhibition).[1]

  • Pink Color:[1] Bacterial growth (Resazurin reduced to Resorufin).[1]

• Endpoint: The lowest concentration remaining blue is the MIC.[1]

Part 5: Synthetic Workflow Visualization

Figure 2: General synthetic workflow for generating Pyrimidine-Thiazole hybrids via condensation and cyclization.

References

• Synthesis and evaluation of a series of pyridine and pyrimidine derivatives as type II c-Met inhibitors. Bioorganic & Medicinal Chemistry. (2017).

• Development of Novel Pyridine-Thiazole Hybrid Molecules as Potential Anticancer Agents. Molecules (MDPI). (2022).

• Synthesis and Biological Evaluation of Thiazolyl-Pyrimidine Hybrids as Potential Antiproliferative Agents. Journal of Biochemical and Molecular Toxicology. (2025).[1][5]

• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Molecules (MDPI). (2023).

• Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. Arabian Journal of Chemistry. (2022).[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 4. Synthesis and evaluation of a series of pyridine and pyrimidine derivatives as type II c-Met inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Biological Evaluation of Thiazolyl-Pyrimidine Hybrids as Potential Antiproliferative Agents With Molecular Docking Insights - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-[4-(Pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine

Topic: Personal protective equipment for handling 4-[4-(Pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine Audience: Researchers, scientists, and drug development professionals.[1]

[1]

Rapid Risk Assessment & Hazard Profiling

The "Precautionary Principle" for Novel Heterocycles

As a Senior Application Scientist, I often encounter researchers who treat catalog intermediates as "standard reagents." This is a critical error. 4-[4-(Pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine is a functionalized primary amine linked to a bis-heterocyclic core (pyridine-thiazole) .[1]

Because specific toxicological data (LD50, mutagenicity) may be sparse for this specific linker/fragment, you must construct a safety profile based on its pharmacophores.[1]

Pharmacophore	Associated Hazard Class (Inferred)	Operational Implication
Primary Aliphatic Amine	Corrosive / Irritant (Skin Corr.[1][2][3] 1B / Eye Dam. 1)	High pH upon moisture contact.[1] Causes chemical burns and severe eye damage.[4][5] Potential respiratory sensitizer.[1]
Pyridine Ring	Acute Toxicity (Oral/Dermal/Inhalation)	Hepatotoxicity and neurotoxicity risks. Pyridine derivatives often possess high skin permeability.
Thiazole Ring	Bioactive / Metabolic Modulator	Common in kinase inhibitors. Assume biological activity (enzyme inhibition) even at low doses.[1]

Core Directive: Treat this compound as a Category 2 (High Potency/Irritant) substance.[1] Do not handle on an open bench.

The PPE Matrix: Barrier Selection Logic

Standard latex gloves and safety glasses are insufficient for this compound due to the permeation potential of the amine and the bioactivity of the heterocycles.

Personal Protective Equipment Specifications

Protection Zone	Required Equipment	Scientific Rationale
Ocular	Chemical Splash Goggles (ANSI Z87.1 D3)	Safety glasses allow vapor entry.[1] Amines are lachrymators; vapor contact alone can cause corneal edema ("blue haze" vision).[1][6]
Dermal (Hands)	Double Nitrile (Minimum 5 mil outer)	Why: Aliphatic amines degrade latex.[1] Protocol: Inner glove (2-3 mil) + Outer glove (5-8 mil).[1] Change outer glove immediately upon splash or every 60 mins.[1]
Respiratory	Fume Hood (Face Velocity: 80-100 fpm)	Primary Control: Do not rely on N95s.[1] If hood work is impossible (e.g., equipment maintenance), use a P100/OV (Organic Vapor) respirator.[1]
Body	Lab Coat (Poly/Cotton) + Chemical Apron	Standard lab coats are porous.[1] If handling >1g or liquids, add a Tyvek® sleeve or apron to prevent soak-through.[1]

Operational Workflow: Step-by-Step Handling

This protocol is designed to isolate the operator from the compound during the three most critical phases of experimentation.

Phase A: Weighing & Transfer (Solid State)

The compound is likely a hygroscopic solid (or dihydrochloride salt). Static charge and dust generation are the primary risks.

• Engineering Control: Place the analytical balance inside the chemical fume hood. If vibration is an issue, use a marble balance table or a powder containment enclosure.

• Static Mitigation: Use an ionizing bar or anti-static gun on the weighing boat. Charged amine powders "jump," leading to invisible surface contamination.

• Technique:

  • Tare the vial with the cap on.

  • Open the stock bottle only inside the hood.

  • Transfer using a disposable spatula (do not reuse metal spatulas without solvent decontamination).[1]

  • Critical: Wipe the exterior of the stock bottle with a methanol-dampened Kimwipe before returning it to storage.

Phase B: Solubilization (Liquid State)

The free base amine is basic; the salt form is acidic. Both generate heat upon dissolution.

• Solvent Choice: Dissolve in DMSO, Methanol, or DCM.

• Exotherm Control: Add solvent slowly. Primary amines can react exothermically with acidic solvents or anhydrides.[1]

• Vapor Management: Keep the vial capped whenever not actively pipetting. Amine vapors are heavier than air and will settle on the hood deck—clean the surface frequently.

Phase C: Spill Response

• Solid Spill: Do not sweep (creates dust).[1] Cover with a wet paper towel (water/surfactant), then wipe up.[1]

• Liquid Spill: Cover with an absorbent pad .[1]

• Decontamination: Clean the area with 10% Citric Acid or dilute HCl.

  • Why: You must neutralize the amine to a non-volatile salt (ammonium form) to prevent lingering vapors. Water alone is insufficient.[1]

Visualizing the Safety Logic

The following decision tree illustrates the dynamic risk assessment required before handling this compound.

Caption: Dynamic PPE selection logic based on physical state and quantity thresholds. Note the divergence in protection for dust (inhalation) vs. liquid (splash/permeation).[1]

Waste Disposal & Environmental Compliance

Do not pour this compound down the drain. Amines are toxic to aquatic life (Acute Aquatic Tox. Category 1/2).

• Segregation: Dispose of in the Basic Organic Waste stream.

  • Warning: Do not mix with "Oxidizing Waste" (e.g., Peroxides, Nitric Acid).[1] Amines + Oxidizers = Fire/Explosion or Nitrosamine formation (carcinogenic).[1]

• Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers if the compound is in free-base form (corrosion risk).[1]

• Labeling: Clearly mark as "Basic," "Toxic," and "Irritant."

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[7][8] United States Department of Labor. [Link][1][7][8]

• American Chemical Society (ACS). (2023).[1] Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety.[1] [Link]

• PubChem. (n.d.).[1] Compound Summary for CID 50988424: 4-[4-(Pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine.[1] National Library of Medicine. [Link][1]

Sources

• 1. PubChemLite - 4-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]butan-1-amine dihydrochloride (C12H15N3S) [pubchemlite.lcsb.uni.lu]
• 2. 4-(Pyridin-2-yl)-1,3-thiazol-2-amine | C8H7N3S | CID 1092459 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. www1.mscdirect.com [www1.mscdirect.com]
• 5. Alkylamines: Hazard and Safety A Detail Guide by CloudSDS [cloudsds.com]
• 6. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 7. osha.gov [osha.gov]
• 8. Chemical Hygiene Plan | Environmental Health and Safety [ehs.dartmouth.edu]